Cas no 885280-05-7 (4-Thiazolemethanamine,2-(3,5-dimethylphenyl)-)
885280-05-7 structure
Product Name:4-Thiazolemethanamine,2-(3,5-dimethylphenyl)-
CAS No:885280-05-7
MF:C12H14N2S
MW:218.317961215973
CID:711714
PubChem ID:57355269
Update Time:2025-04-19
4-Thiazolemethanamine,2-(3,5-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolemethanamine,2-(3,5-dimethylphenyl)-
- [2-(3,5-dimethylphenyl)-1,3-thiazol-4-yl]methanamine
- [2-(3,5-DIMETHYL-PHENYL)THIAZOL-4-YL]METHYLAMINE
- 2-(3,5-dimethylphenyl)-4-Thiazolemethanamine
- C-[2-(3,5-DIMETHYL-PHENYL)-THIAZOL-4-YL]-METHYLAMINE
- (2-(3,5-DIMETHYLPHENYL)THIAZOL-4-YL)METHANAMINE
- [2-(3,5-DIMETHYL-PHENYL)-THIAZOL-4-YL]-METHYLAMINE
- 4-Thiazolemethanamine,2-(3,5-dimethylphenyl)
- 885280-05-7
- DTXSID20723007
- FT-0766432
- 1-[2-(3,5-Dimethylphenyl)-1,3-thiazol-4-yl]methanamine
- AB27147
- AKOS010916471
-
- Inchi: 1S/C12H14N2S/c1-8-3-9(2)5-10(4-8)12-14-11(6-13)7-15-12/h3-5,7H,6,13H2,1-2H3
- InChI Key: CDXMXINYJVOIPU-UHFFFAOYSA-N
- SMILES: S1C=C(CN)N=C1C1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 218.08800
- Monoisotopic Mass: 218.08776963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- PSA: 67.15000
- LogP: 3.58590
4-Thiazolemethanamine,2-(3,5-dimethylphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM527425-1g |
(2-(3,5-Dimethylphenyl)thiazol-4-yl)methanamine |
885280-05-7 | 97% | 1g |
$296 | 2023-01-04 | |
| Alichem | A059005438-5g |
(2-(3,5-Dimethylphenyl)thiazol-4-yl)methanamine |
885280-05-7 | 97% | 5g |
$1272.00 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659279-1g |
(2-(3,5-Dimethylphenyl)thiazol-4-yl)methanamine |
885280-05-7 | 98% | 1g |
¥2114.00 | 2024-04-27 | |
| Crysdot LLC | CD11032831-1g |
(2-(3,5-Dimethylphenyl)thiazol-4-yl)methanamine |
885280-05-7 | 97% | 1g |
$300 | 2024-07-18 |
4-Thiazolemethanamine,2-(3,5-dimethylphenyl)- Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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